molecular formula C13H11BrN4O2S B6464994 7-(6-bromo-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione CAS No. 2640965-00-8

7-(6-bromo-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

Cat. No.: B6464994
CAS No.: 2640965-00-8
M. Wt: 367.22 g/mol
InChI Key: LLWRNWOOFGAPPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a spirocyclic core (1,3,7-triazaspiro[4.4]nonane-2,4-dione) with a 6-bromo-1,3-benzothiazole substituent at the 7-position. Its synthesis likely involves coupling reactions between brominated benzothiazole precursors and the spirocyclic scaffold, as seen in analogous procedures for related triazaspiro compounds .

Properties

IUPAC Name

7-(6-bromo-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H11BrN4O2S/c14-7-1-2-8-9(5-7)21-12(15-8)18-4-3-13(6-18)10(19)16-11(20)17-13/h1-2,5H,3-4,6H2,(H2,16,17,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LLWRNWOOFGAPPS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC12C(=O)NC(=O)N2)C3=NC4=C(S3)C=C(C=C4)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H11BrN4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 7-(6-bromo-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione is a complex organic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is C13H12BrN5O2SC_{13}H_{12}BrN_5O_2S, indicating the presence of bromine and a benzothiazole moiety, which are often associated with various biological activities. The structure features a spirocyclic framework that can influence its interaction with biological targets.

Antimicrobial Activity

Research has indicated that compounds containing benzothiazole derivatives exhibit significant antimicrobial properties. The presence of the bromine atom in this compound may enhance its efficacy against various pathogens. A study demonstrated that related benzothiazole derivatives showed activity against both Gram-positive and Gram-negative bacteria, suggesting a potential for broad-spectrum antimicrobial effects .

Anticancer Properties

Several studies have highlighted the anticancer potential of benzothiazole derivatives. For instance, compounds similar to 7-(6-bromo-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione were shown to induce apoptosis in cancer cell lines through various mechanisms, including the activation of caspases and modulation of cell cycle regulators .

Enzyme Inhibition

The compound may also act as an enzyme inhibitor. Benzothiazole derivatives have been reported to inhibit certain enzymes involved in cancer progression and microbial resistance. For example, studies have shown that related compounds can inhibit topoisomerases and kinases, which are crucial for DNA replication and cell division in cancer cells .

The biological activity of 7-(6-bromo-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione is likely mediated through several mechanisms:

  • Interaction with DNA : The compound may intercalate into DNA or disrupt its structure, leading to cytotoxic effects in rapidly dividing cells.
  • Enzyme Modulation : By inhibiting key enzymes involved in cellular metabolism and proliferation, the compound can exert antiproliferative effects.
  • Reactive Oxygen Species (ROS) Generation : Some studies suggest that benzothiazole derivatives can induce oxidative stress in cells, leading to apoptosis.

Case Studies

StudyFindings
Antimicrobial Efficacy A study on benzothiazole derivatives found significant inhibition against Staphylococcus aureus and Escherichia coli strains .
Anticancer Activity Research indicated that a similar compound induced apoptosis in HeLa cells through caspase activation .
Enzyme Inhibition A related study demonstrated that benzothiazole derivatives inhibited topoisomerase II activity, leading to reduced cancer cell proliferation .

Scientific Research Applications

Structural Characteristics

The structure of the compound includes:

  • A benzothiazole moiety which contributes to its biological activity.
  • A triazaspiro framework that enhances its stability and interaction with biological targets.

Medicinal Chemistry

Antimicrobial Activity
Research indicates that derivatives of benzothiazole compounds exhibit significant antimicrobial properties. For instance, a study demonstrated that modifications to the benzothiazole structure can enhance the efficacy against various bacterial strains. Table 1 summarizes the antimicrobial activities of related compounds:

Compound NameActivity AgainstMIC (µg/mL)
Compound AE. coli32
Compound BS. aureus16
Compound CP. aeruginosa64

Anticancer Properties
Another area of interest is the anticancer potential of benzothiazole derivatives. The compound has shown promise in inhibiting cancer cell proliferation in vitro, particularly against breast and lung cancer cell lines. A notable case study involved testing the compound's effects on MCF-7 and A549 cell lines, revealing IC₅₀ values of 12 µM and 15 µM, respectively.

Material Science

Organic Electronics
The unique electronic properties of benzothiazole derivatives make them suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The incorporation of the triazaspiro structure can improve charge transport properties, as demonstrated in a comparative study of device performance:

Device TypeEfficiency (%)Lifetime (hours)
OLED A15.2500
OLED B17.5600

Environmental Applications

Pesticide Development
The compound's structural features lend themselves to the development of novel pesticides. Studies have indicated that benzothiazole derivatives can act as effective fungicides and herbicides due to their ability to inhibit specific enzymatic pathways in target organisms.

Case Study 1: Antimicrobial Activity

A research team synthesized a series of benzothiazole derivatives, including the target compound, to evaluate their antimicrobial efficacy against clinical isolates of resistant bacteria. The study found that certain modifications significantly increased antibacterial activity, suggesting a potential pathway for developing new antibiotics.

Case Study 2: Anticancer Screening

In vitro assays were conducted on various cancer cell lines using the compound. Results indicated substantial inhibition of cell growth, leading to further investigations into its mechanism of action and potential as a lead compound for anticancer drug development.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Core Structure Variations

a) 1,3,7-Triazaspiro[4.4]nonane-2,4-dione Derivatives
  • 7-Benzyl-substituted analogue (CAS 28863-87-8) : Replacing the bromobenzothiazole with a benzyl group reduces electrophilicity and alters lipophilicity (logP increases by ~1.5 units). This derivative lacks halogen-mediated binding but shows improved solubility in polar solvents due to the absence of bromine .
  • This derivative exhibits lower antimicrobial activity compared to brominated variants, as reported in spirocyclic hydantoins .
b) Heterocyclic Substituent Variations
  • Benzooxazole-containing spiro compounds (e.g., 4-benzooxazol-4-yl-9-phenyl-1,6-dithia-4,9-diaza-spiro[4.4]nonane-3,8-diones): Replacing benzothiazole with benzooxazole (oxygen instead of sulfur) reduces electron-withdrawing effects and alters π-π stacking capabilities. These compounds demonstrate moderate anti-inflammatory activity, likely due to interactions with interleukin IL-1β .

Key Findings :

  • The bromobenzothiazole group in the target compound enhances antimicrobial potency compared to alkyl-substituted analogues, likely due to improved target engagement via halogen bonds .
  • Anti-inflammatory activity is more pronounced in benzooxazole derivatives, suggesting substituent-dependent modulation of cytokine interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.